Cas no 353522-82-4 (Propanedial,2-(2,4-dinitrophenyl)-)

Propanedial,2-(2,4-dinitrophenyl)- structure
353522-82-4 structure
Product Name:Propanedial,2-(2,4-dinitrophenyl)-
CAS No:353522-82-4
MF:C9H6N2O6
MW:238.153742313385
CID:303064
PubChem ID:22618185
Update Time:2025-04-19

Propanedial,2-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedial,2-(2,4-dinitrophenyl)-
    • 2,4-dinitrophenyl azo N-phenylnaphthalen-1-amine
    • 2,4-dinitrophenyl malondialdehyde
    • 4-((2,4-Dinitrophenyl)azo)-N-phenylnaphthalen-1-amine
    • 4-(2,4-dinitrophenyl)diazenyl-N-phenylnaphthalen-1-amine
    • 4-[(2,4-DINITROPHENYL)AZO]-N-PHENYLNAPHTHALEN-1-AMINE
    • AC1MI7AY
    • AC1Q1XQY
    • AG-H-19950
    • CTK5E7139
    • EINECS 279-277-7
    • SCHEMBL7658620
    • 353522-82-4
    • 2-(2,4-DINITROPHENYL)MALONDIALDEHYDE
    • 2-(2,4-dinitrophenyl)malonaldehyde
    • Inchi: 1S/C9H6N2O6/c12-4-6(5-13)8-2-1-7(10(14)15)3-9(8)11(16)17/h1-6H
    • InChI Key: DFQRFRHMAHLVJO-UHFFFAOYSA-N
    • SMILES: O=CC(C=O)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 238.02258
  • Monoisotopic Mass: 238.02258592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 120.42
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